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Compound of Interest

Compound Name: Boc-PEG4-methyl propionate

Cat. No.: B11826517

Researchers and drug development professionals handling Boc-PEG4-methyl propionate
must adhere to stringent disposal procedures to ensure laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to facilitate the responsible management of this chemical.

Hazard Profile and Safety Summary

Boc-PEG4-methyl propionate is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects[1]. Therefore, preventing its release into the environment is of
paramount importance. The following table summarizes the key hazard and safety information.

Identifier Value

CAS Number 2100306-74-7[1]
Molecular Formula C17H3208[1]
Molecular Weight 364.43 g/mol [1]

H302: Harmful if swallowed. H410: Very toxic to
GHS Hazard Statements o ) )
aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
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When handling Boc-PEG4-methyl propionate, especially during disposal, it is crucial to use
appropriate personal protective equipment. This includes, but is not limited to:

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves.

» Respiratory Protection: In case of insufficient ventilation, wear a self-contained breathing
apparatus[1].

o Body Protection: Protective clothing to prevent skin contact[1].

Step-by-Step Disposal Procedure

The primary and mandated method for the disposal of Boc-PEG4-methyl propionate is
through an approved waste disposal plant[1]. Under no circumstances should this chemical be
disposed of down the drain or in regular waste streams.

» Containment: Ensure the waste material is stored in a suitable, closed, and properly labeled
container.

e Labeling: The container must be clearly labeled with the chemical name "Boc-PEG4-methyl
propionate” and the relevant hazard symbols.

e Segregation: Store the waste container in a designated, well-ventilated area, away from
incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the waste by a licensed and
approved chemical waste disposal company. Provide them with a copy of the Safety Data
Sheet (SDS).

» Record Keeping: Maintain records of the disposal, including the date, quantity, and the name
of the disposal company.

Accidental Release Measures

In the event of a spill, the following steps should be taken immediately:
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e Evacuate: Evacuate personnel from the immediate area.

o Ventilate: Ensure adequate ventilation.

o Contain Spillage: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or watercourses[1].

o Collect Spillage: Absorb the spill with an inert material (e.g., sand, earth) and place it in a

suitable container for disposal.

o Decontaminate: Clean the affected area thoroughly.

o Report: Report the incident to the appropriate safety officer.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of Boc-PEG4-

methyl propionate.
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Caption: Logical workflow for the proper disposal of Boc-PEG4-methyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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